Cas no 2100-17-6 (4-Pentenal)
4-Pentenal structure
4-Pentenal
2100-17-6
C5H8O
84.11642
MFCD00151841
84121
4-Pentenal Properties
Names and Identifiers
-
- 4-Pentenal
- pent-4-enal
- 4-penten-1-al
- 4-pentenylaldehyde
- allylacetaldehyde
- EINECS 218-265-8
- Pent-4-en-1-al
- penten-4-al
- +Expand
-
- MFCD00151841
- QUMSUJWRUHPEEJ-UHFFFAOYSA-N
- InChI=1S/C5H8O/c1-2-3-4-5-6/h2,5H,1,3-4H2
- C=CCCC=O
- 1734369
Computed Properties
- 84.05750
- 0
- 1
- 3
- 84.058
- 6
- 47.9
- 0
- 0
- 0
- 0
- 0
- 1
- 0.8
- 2
- 0
- 17.1A^2
Experimental Properties
- 1.15150
- 17.07000
- 1.4191 (589.3 nm 20 ºC)
- Immiscible with water.
- 103-110 ºC (760 Torr)
- -89.95°C
- -3.4±7.8 ºC,
- 4262 | 4-PENTENAL
- Slightly soluble (11 g/l) (25 º C),
- colorless liquid
- Soluble in ether \ acetone
- Air Sensitive
- 0.812±0.06 g/cm3 (20 ºC 760 Torr),
4-Pentenal Security Information
- SB1575000
- 3
- 8
- S26; S36/37/39
- II
- II
- R10; R20/21/22
- 8
-
C
- 1989
- II
- 10-20/21/22
- Yes
- 3
4-Pentenal Customs Data
- 2912190090
-
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Pentenal Price
4-Pentenal Suppliers
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier
(CAS:2100-17-6)
LEI JING LI
15102714773
1178380033@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:2100-17-6)
JI ZHI SHI JI
18117592386
3007522982@qq.com
4-Pentenal Related Literature
-
1. 799. α-Allylated acetaldehydesR. F. Webb,A. J. Duke,J. A. Parsons J. Chem. Soc. 1961 4092
-
2. Biosynthesis of (R)-2-hydroxybut-3-enylglucosinolate (progoitrin) from [3,4-3H]but-3-enylglucosinolate in Brassica napusJohn T. Rossiter,David C. James J. Chem. Soc. Perkin Trans. 1 1990 1909
-
3. Isolation and direct observation of intramolecular hydroacylation of a cis-hydridopent-4-enoylrhodium(III) complexDavid Milstein J. Chem. Soc. Chem. Commun. 1982 1357
-
4. Photolysis of trans-2,3-dimethylcyclopentanoneH. M. Frey,D. H. Lister J. Chem. Soc. A 1970 627
-
5. Gamma-radiolysis of cyclopentanone. Part 2.—Products from C—C bond cleavageDavid L. Dugle,Gordon R. Freeman Trans. Faraday Soc. 1965 61 1174
-
6. Simple syntheses of dihydrojasmone and cis-jasmone via 1,4-diketonesChittoor S. Subramaniam,Pulikkottil J. Thomas,Vasant R. Mamdapur,Mohindra S. Chadha J. Chem. Soc. Perkin Trans. 1 1979 2346
-
7. A comparison of the MNDO and AM1 SCF-MO energy surfaces for dipolar cycloaddition and [3,3] sigmatropic reactionsLebert Grierson,M. John Perkins,Henry S. Rzepa J. Chem. Soc. Chem. Commun. 1987 1779
-
8. Enantioselective total synthesis of the di-O-methyl ethers of (–)-agatharesinol, (+)-hinokiresinol and (–)-sugiresinol, characteristic norlignans of ConiferaeOsamu Muraoka,Bao-Zhong Zheng,Noriyuki Fujiwara,Genzoh Tanabe J. Chem. Soc. Perkin Trans. 1 1996 405
-
Mario Altendorfer,Aruna Raja,Florenz Sasse,Herbert Irschik,Dirk Menche Org. Biomol. Chem. 2013 11 2116
-
Richard Winterhalter,Frank Herrmann,Basem Kanawati,Thanh Lam Nguyen,Jozef Peeters,Luc Vereecken,Geert K. Moortgat Phys. Chem. Chem. Phys. 2009 11 4152
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
Nantong Chenrunchemical co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
